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Compound of Interest

Compound Name: Centrinone-B

Cat. No.: B606598

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for the handling of Centrinone-B. Adherence to these guidelines is critical for
ensuring laboratory safety and the integrity of experimental outcomes.

Immediate Safety and Handling

Centrinone-B is a potent and selective Polo-like kinase 4 (PLK4) inhibitor. While a valuable
tool in research, it presents hazards that require careful management. The primary hazards
associated with Centrinone-B are:

e Harmful if swallowed[1]

» Very toxic to aquatic life with long-lasting effects[1]

Personal Protective Equipment (PPE)

A comprehensive assessment of the risks associated with the planned experimental
procedures should be conducted to determine the appropriate level of personal protective
equipment. The following are the minimum PPE requirements for handling Centrinone-B:
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PPE Category

Minimum Requirement

Eye and Face Protection

Safety glasses with side shields. A face shield
should be worn in addition to safety glasses or

goggles when there is a splash hazard.

Hand Protection

Disposable nitrile gloves. Double gloving is
recommended for extended handling periods.
Gloves must be changed immediately if

contaminated.

Body Protection

Alab coat is required. Ensure it is fully buttoned.

Respiratory Protection

Not generally required for handling small

gquantities in a well-ventilated area or a chemical
fume hood. If aerosols may be generated, a risk
assessment should be performed to determine if

a respirator is necessary.

Handling and Storage

Handling:

Storage:

Avoid inhalation of dust or aerosols.[1]

Wash hands thoroughly after handling.[1]

Avoid contact with skin, eyes, and clothing.[1]

Work in a well-ventilated area, preferably a chemical fume hood.

Do not eat, drink, or smoke in areas where Centrinone-B is handled.[1]

o Store in a tightly sealed container in a cool, well-ventilated area.[1]

o Keep away from direct sunlight and sources of ignition.[1]
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e Powder: Store at -20°C.[1]

e In solvent: Store at -80°C.[1]

Emergency Procedures
First Aid Measures

Exposure Route

First Aid Procedure

Eye Contact

Immediately flush eyes with large amounts of
water for at least 15 minutes, occasionally lifting
the upper and lower eyelids. Seek immediate

medical attention.[1]

Skin Contact

Immediately wash skin with soap and plenty of
water for at least 15 minutes. Remove
contaminated clothing and shoes. Seek medical

attention if irritation develops.[1]

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

Ingestion ] ] ] )
mouth with water. Seek immediate medical
attention.[1]

Remove to fresh air. If not breathing, give

Inhalation artificial respiration. If breathing is difficult, give

oxygen. Seek medical attention.[1]

Spill and Disposal Plan
Spill Cleanup:

In the event of a spill, follow these steps:

o Evacuate and Secure: Evacuate the immediate area and restrict access.

o Ventilate: Ensure the area is well-ventilated, using a fume hood if the spill is contained within

one.
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o Don PPE: Wear appropriate PPE, including double nitrile gloves, a lab coat, and safety
goggles.

o Contain and Absorb: For liquid spills, cover with an inert absorbent material (e.g., vermiculite,
sand, or earth). For solid spills, carefully scoop the material to avoid creating dust.

o Collect Waste: Place the absorbed material or scooped solid into a sealed, labeled container
for hazardous waste disposal.

o Decontaminate: Clean the spill area with a suitable solvent (e.g., ethanol), followed by soap
and water.

o Dispose of Contaminated Materials: All materials used for cleanup, including PPE, must be
disposed of as hazardous waste.

Disposal:

» Dispose of Centrinone-B and any contaminated materials in accordance with all applicable
federal, state, and local environmental regulations.

e Do not allow the chemical to enter drains or waterways.[1]

o All waste must be collected in a designated, sealed, and properly labeled hazardous waste
container.

o Contact your institution's environmental health and safety (EHS) department for specific
disposal procedures.

Quantitative Data Summary

The following table summarizes key quantitative data for Centrinone-B.
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Property Value Reference
Molecular Weight 631.67 g/mol [1]
Formula C27H27F2N705S2 [1]
CAS Number 1798871-31-4 [1]
Ki for PLK4 0.59 nM [2]

. >2000-fold for PLK4 over
Selectivity [2]
Aurora A and Aurora B

Storage (Powder) -20°C [1]

Storage (in Solvent) -80°C [1]

Mechanism of Action: PLK4 Inhibition Pathway

Centrinone-B is a highly selective and potent inhibitor of Polo-like kinase 4 (PLK4). PLK4 is a
master regulator of centriole duplication. By inhibiting PLK4, Centrinone-B prevents the
formation of new centrioles, leading to a progressive loss of centrosomes in dividing cells. This
loss of centrosomes triggers a p53-dependent cell cycle arrest in the G1 phase.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling
Centrinone-B]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b606598#personal-protective-equipment-for-handling-
centrinone-b]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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